Cas no 2411333-01-0 (Methyl (E)-4-[2-(2,3-dihydroindol-1-ylsulfonyl)ethylamino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[2-(2,3-dihydroindol-1-ylsulfonyl)ethylamino]-4-oxobut-2-enoate
• CAS No: 2411333-01-0
• MF: C₁₅H₁₈N₂O₅S
• MW: 338.378822803497
• CID: 5356894
• PubChem ID: 146099450
• Update Time: 2025-10-28

Methyl (E)-4-[2-(2,3-dihydroindol-1-ylsulfonyl)ethylamino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795100
• methyl (2E)-3-{[2-(2,3-dihydro-1H-indole-1-sulfonyl)ethyl]carbamoyl}prop-2-enoate
• Methyl (E)-4-[2-(2,3-dihydroindol-1-ylsulfonyl)ethylamino]-4-oxobut-2-enoate

• Inchi： 1S/C15H18N2O5S/c1-22-15(19)7-6-14(18)16-9-11-23(20,21)17-10-8-12-4-2-3-5-13(12)17/h2-7H,8-11H2,1H3,(H,16,18)/b7-6+
• InChI Key： SKNWJKXZFLSUJY-VOTSOKGWSA-N
• SMILES： S(CCNC(/C=C/C(=O)OC)=O)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 567
• XLogP3: 0.5
• Topological Polar Surface Area: 101

Additional information on Methyl (E)-4-[2-(2,3-dihydroindol-1-ylsulfonyl)ethylamino]-4-oxobut-2-enoate

Methyl (E)-4-[2-(2,3-Dihydroindol-1-ylsulfonyl)ethylamino]-4-oxobut-2-enoate (CAS No. 2411333-01-0): A Comprehensive Overview

The compound Methyl (E)-4-[2-(2,3-dihydroindol-1-ylsulfonyl)ethylamino]-4-oxobut-2-enoate with CAS No. 2411333-01-0 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a methyl ester group, a conjugated enone system, and a sulfonyl-containing side chain. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of Methyl (E)-4-[...]enolate as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of novel sulfonamide derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the sulfonyl group in the molecule is particularly significant, as it can act as a bioisostere for other functional groups, enhancing the compound's versatility in medicinal chemistry.

The synthesis of Methyl (E)-4-[...]enolate involves a multi-step process that typically begins with the preparation of the dihydroindole derivative. This is followed by sulfonation to introduce the sulfonyl group and subsequent coupling reactions to form the final product. The stereochemistry of the molecule is crucial, as the (E)-configuration of the double bond plays a significant role in determining its biological activity and stability.

In terms of applications, Methyl (E)-4-[...]enolate has shown promise in the development of targeted drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it an attractive candidate for use in drug conjugates and prodrugs. Additionally, the compound has been investigated for its potential as an enzyme inhibitor, particularly in pathways related to cancer progression and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Methyl (E)-4-[...]enolate, providing insights into its binding affinities and interactions with key biological targets. These studies have revealed that the molecule exhibits strong binding to several receptor sites, suggesting its potential as a lead compound for drug development.

Furthermore, the environmental impact of Methyl (E)-4-[...]enolate has been evaluated in recent eco-toxicological studies. These studies indicate that while the compound exhibits moderate toxicity towards certain aquatic organisms, its degradation products are less harmful and can be effectively treated using conventional wastewater management techniques.

In conclusion, Methyl (E)-4-[...]enolate (CAS No. 2411333-01-0) is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery, material science, and environmental chemistry. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.